Cas no 1225729-23-6 (1-Bromo-2-(neopentyloxy)benzene)

• Product Name: 1-Bromo-2-(neopentyloxy)benzene
• CAS No: 1225729-23-6
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 2120579
• Update Time: 2023-08-04

1-Bromo-2-(neopentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(neopentyloxy)benzene
• WKQBAOWTXFDVOJ-UHFFFAOYSA-N
• 1-bromo-2-(2,2-dimethylpropoxy)benzene
• Benzene,1-bromo-2-(2,2-dimethylpropoxy)-
• 1-Bromo-2-(neopentyloxy)benzene

• Inchi： 1S/C11H15BrO/c1-11(2,3)8-13-10-7-5-4-6-9(10)12/h4-7H,8H2,1-3H3
• InChI Key： WKQBAOWTXFDVOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2